![molecular formula C18H15ClN2O3 B2627554 2-(4-chlorophenoxy)-N-((5-phenylisoxazol-3-yl)methyl)acetamide CAS No. 946340-15-4](/img/structure/B2627554.png)
2-(4-chlorophenoxy)-N-((5-phenylisoxazol-3-yl)methyl)acetamide
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Description
2-(4-chlorophenoxy)-N-((5-phenylisoxazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H15ClN2O3 and its molecular weight is 342.78. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Properties
Research has demonstrated that derivatives structurally related to 2-(4-chlorophenoxy)-N-((5-phenylisoxazol-3-yl)methyl)acetamide have been evaluated for their antibacterial and antifungal activities. Specifically, compounds within this chemical framework have shown effectiveness against various bacterial and fungal strains, indicating their potential as antimicrobial agents. These activities highlight the compound's relevance in developing new treatments for infectious diseases caused by bacteria and fungi (Shiv Kumar et al., 2012).
Molecular Structure and Interaction Studies
The molecular structure and interaction capabilities of chemically similar compounds have been thoroughly investigated, demonstrating their ability to form complex geometrical arrangements. These studies are crucial for understanding how these compounds can interact with biological molecules, which is fundamental for drug design and development (N. Boechat et al., 2011).
Anticancer and Enzyme Inhibition Potential
Compounds related to this compound have shown promise in anticancer research, particularly for their enzyme inhibition properties. These findings suggest a potential therapeutic application in treating cancer by targeting specific enzymes critical to cancer cell survival and proliferation (S. Z. Siddiqui et al., 2014).
Applications in Dye-Sensitized Solar Cells (DSSCs)
Research into related compounds has explored their potential applications in dye-sensitized solar cells (DSSCs), demonstrating good light-harvesting efficiency and free energy of electron injection. These properties suggest that such compounds could play a role in the development of more efficient solar energy conversion technologies (Y. Mary et al., 2020).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3/c19-14-6-8-16(9-7-14)23-12-18(22)20-11-15-10-17(24-21-15)13-4-2-1-3-5-13/h1-10H,11-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMCMEICUQBYAMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)COC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.